Cas no 89995-29-9 (2(1H)-Quinoxalinone, 3-(1,1,2,2,3,3,4,4-octafluorobutyl)-)
89995-29-9 structure
Product Name:2(1H)-Quinoxalinone, 3-(1,1,2,2,3,3,4,4-octafluorobutyl)-
CAS No:89995-29-9
MF:C12H6F8N2O
MW:346.176070690155
CID:583798
PubChem ID:2272702
Update Time:2025-04-19
2(1H)-Quinoxalinone, 3-(1,1,2,2,3,3,4,4-octafluorobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone, 3-(1,1,2,2,3,3,4,4-octafluorobutyl)-
- 3-(1,1,2,2,3,3,4,4-octafluorobutyl)-1H-quinoxalin-2-one
- CBDivE_008282
- HMS1578G17
- SR-01000198725
- DTXSID60367525
- SR-01000198725-1
- 3-(1,1,2,2,3,3,4,4-octafluorobutyl)-2(1H)-quinoxalinone
- AB00075419-01
- 89995-29-9
-
- Inchi: 1S/C12H6F8N2O/c13-9(14)11(17,18)12(19,20)10(15,16)7-8(23)22-6-4-2-1-3-5(6)21-7/h1-4,9H,(H,22,23)
- InChI Key: VUMQZPRALIVDSS-UHFFFAOYSA-N
- SMILES: FC(C(C(F)F)(F)F)(C(C1C(NC2C=CC=CC=2N=1)=O)(F)F)F
Computed Properties
- Exact Mass: 346.03523812g/mol
- Monoisotopic Mass: 346.03523812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 41.5Ų
2(1H)-Quinoxalinone, 3-(1,1,2,2,3,3,4,4-octafluorobutyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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